Cas no 566884-49-9 (Butanedinitrile, 2,2-bis(4-fluorophenyl)-)

Butanedinitrile, 2,2-bis(4-fluorophenyl)- structure
566884-49-9 structure
Product Name:Butanedinitrile, 2,2-bis(4-fluorophenyl)-
CAS No:566884-49-9
MF:C16H10F2N2
MW:268.260810375214
CID:348118
PubChem ID:18457064
Update Time:2025-04-19

Butanedinitrile, 2,2-bis(4-fluorophenyl)- Chemical and Physical Properties

Names and Identifiers

    • Butanedinitrile, 2,2-bis(4-fluorophenyl)-
    • 2,2-bis(4-fluorophenyl)butanedinitrile
    • DTXSID00594035
    • 566884-49-9
    • SCHEMBL1508075
    • Inchi: 1S/C16H10F2N2/c17-14-5-1-12(2-6-14)16(11-20,9-10-19)13-3-7-15(18)8-4-13/h1-8H,9H2
    • InChI Key: HXLKPKIWSDXHAH-UHFFFAOYSA-N
    • SMILES: FC1C=CC(=CC=1)C(C#N)(CC#N)C1C=CC(=CC=1)F

Computed Properties

  • Exact Mass: 268.0813
  • Monoisotopic Mass: 268.08120465g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 3
  • Complexity: 392
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3
  • Topological Polar Surface Area: 47.6Ų

Experimental Properties

  • PSA: 47.58
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